Cas no 89501-92-8 (1H-Imidazole-4-sulfonyl chloride, 5-bromo-1-methyl-)

• Product Name: 1H-Imidazole-4-sulfonyl chloride, 5-bromo-1-methyl-
• CAS No: 89501-92-8
• MF: C₄H₄BrClN₂O₂S
• MW: 259.508757591248
• CID: 598618
• PubChem ID: 71324572
• Update Time: 2025-04-19

1H-Imidazole-4-sulfonyl chloride, 5-bromo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-sulfonyl chloride, 5-bromo-1-methyl-
• 5-bromo-1-methylimidazole-4-sulfonyl chloride
• 5-Bromo-1-methyl-1H-imidazole-4-sulfonyl chloride
• 89501-92-8
• DTXSID40754030

• Inchi： 1S/C4H4BrClN2O2S/c1-8-2-7-4(3(8)5)11(6,9)10/h2H,1H3
• InChI Key： WGQKJIXTDYCWCI-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CN1C)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 257.88654g/mol
• Monoisotopic Mass: 257.88654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.3Ų